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For researchers, scientists, and professionals in drug development, the selection of a reliable

radioactive source is paramount to the accuracy and reproducibility of experimental results.

This guide provides a comparative overview of Isotrak, a prominent brand under Eckert &

Ziegler, and other leading manufacturers of radioactive sources, including PerkinElmer, Thermo

Fisher Scientific, Mirion Technologies, and QSA Global. The comparison focuses on key

performance indicators, available product ranges, and quality control standards.

Key Performance Indicators for Radioactive
Sources
The performance of a radioactive source is determined by several critical parameters. While

direct comparative studies with quantitative data across all manufacturers are not readily

available in the public domain, this guide outlines the essential metrics researchers should

consider and the typical standards manufacturers adhere to.

1. Radiochemical Purity: This metric indicates the proportion of the total radioactivity in the

desired chemical form. Impurities can lead to inaccurate experimental results. Manufacturers

typically ensure high radiochemical purity through rigorous purification and quality control

processes.

2. Specific Activity: Defined as the activity per unit mass of a radionuclide, specific activity is a

crucial factor in applications requiring high sensitivity. It is an intrinsic property of the
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radionuclide, but the manufacturing process can influence the final specific activity of the

source.

3. Source Stability and Integrity: The physical and chemical stability of a radioactive source is

essential for ensuring consistent performance over its recommended working life and for safety.

Manufacturers conduct rigorous testing to ensure the durability and leak-tightness of their

sources under various environmental conditions.

Manufacturer Overview and Product Offerings
While detailed, head-to-head quantitative comparisons are scarce, the following sections

provide an overview of each manufacturer's offerings and quality assurances.

Isotrak (Eckert & Ziegler)
Isotrak, a product line of Eckert & Ziegler, offers a comprehensive range of high-quality

radioactive reference and calibration sources. Their products are widely used in research,

medicine, and industry.

Product Range: Isotrak provides a wide variety of alpha, beta, and gamma emitters in

various physical forms, including point sources, disk sources, and custom geometries.

Quality Assurance: Eckert & Ziegler emphasizes quality control, with its laboratories being

ISO 17025 accredited, ensuring that their calibration services meet stringent international

standards.[1] Their sources are traceable to national standards laboratories such as the

National Institute of Standards and Technology (NIST) in the United States.[2]

PerkinElmer
PerkinElmer is a well-established provider of radioactive sources and reagents for life sciences

and drug discovery research.

Product Range: They offer a broad portfolio of radiolabeled compounds, including tritium (³H)

and carbon-14 (¹⁴C) labeled molecules, as well as other radionuclides for various research

applications. They also provide calibration and check sources for their own lines of liquid

scintillation counters and other radiometric detection instruments.[3][4]
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Quality Assurance: PerkinElmer provides Certificates of Analysis (CoA) for their products,

which detail the specific activity, radiochemical purity, and other relevant data for each batch.

[5][6] Their calibration standards are traceable to NIST.[4]

Thermo Fisher Scientific
Thermo Fisher Scientific offers a range of radiation measurement and safety instruments,

which may include or be used with radioactive sources for calibration and verification.

Product Focus: Their primary focus is on radiation detection and monitoring equipment rather

than the large-scale production of commercial radioactive sources. However, their

instruments are calibrated using sources that meet industry standards.

Quality Assurance: Thermo Fisher Scientific emphasizes the quality and reliability of their

detection instruments, which are crucial for accurate radiation measurement in research and

safety applications.[7][8]

Mirion Technologies
Mirion Technologies is a leading provider of radiation detection, measurement, and monitoring

solutions.

Product Range: Their offerings include a wide array of detectors and instruments for health

physics, radiation safety, and spectroscopy.[9][10] While they manufacture some specialized

sources, their main focus is on the instrumentation that utilizes these sources.

Quality Assurance: Mirion's products are designed to meet stringent industry and regulatory

requirements, ensuring high performance and reliability in critical applications.[11][12][13]

QSA Global, Inc.
QSA Global is a major manufacturer of sealed radioactive sources for industrial and research

applications.

Product Range: They specialize in the production of high-activity sealed sources, such as

Iridium-192 and Cobalt-60, which are commonly used in industrial radiography and medical

sterilization.[14][15] They also offer a range of calibration and check sources.
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Quality Assurance: QSA Global's sources are manufactured to meet international standards

such as ISO 2919 for sealed radioactive sources.[16] They provide detailed technical

specifications and Special Form Certificates for their products.[16][17]

Comparative Data Summary
Obtaining direct, publicly available quantitative data for a side-by-side comparison of specific

products from these manufacturers is challenging. The table below summarizes the general

specifications and quality standards typically provided by these leading manufacturers.

Researchers are advised to request Certificates of Analysis or detailed technical data sheets

for specific products to obtain precise quantitative data.
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Experimental Protocols for Source Characterization
The characterization of radioactive sources follows standardized experimental protocols to

ensure accuracy and comparability of data.

Radiochemical Purity Testing
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The determination of radiochemical purity is crucial, especially for radiolabeled compounds

used in drug development and molecular imaging.

Workflow for Radiochemical Purity Analysis:

Sample Preparation

Chromatographic Separation

Detection and Quantification

Result

Radiolabeled Sample

Thin-Layer Chromatography (TLC)

Spotting

High-Performance Liquid Chromatography (HPLC)

Injection

Radiation Detector

Data Analysis

Radiochemical Purity (%)

Click to download full resolution via product page

Caption: Workflow for determining radiochemical purity.

Methodology:
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Sample Preparation: A small, accurately measured aliquot of the radioactive solution is

prepared.

Chromatographic Separation: The sample is applied to a stationary phase (e.g., a TLC plate

or an HPLC column). A mobile phase (solvent) is then used to separate the desired

radiolabeled compound from any radiochemical impurities.

Detection: The distribution of radioactivity on the chromatogram is measured using a suitable

radiation detector (e.g., a radio-TLC scanner, a gamma counter, or an HPLC with a radiation

detector).

Quantification: The percentage of the total radioactivity associated with the desired

compound is calculated to determine the radiochemical purity.

Source Stability and Leak Testing
Sealed radioactive sources undergo rigorous testing to ensure their stability and prevent

leakage of radioactive material. These tests are often performed according to international

standards such as ISO 2919.

Experimental Workflow for Sealed Source Testing:
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Caption: Experimental workflow for sealed source stability and leak testing.

Methodology:

Initial Inspection: The source is visually inspected for any defects.

Stress Testing: The source is subjected to a series of tests that simulate harsh conditions,

which may include:

Temperature Tests: Exposure to extreme high and low temperatures.

External Pressure Tests: Subjection to pressures above and below atmospheric pressure.

Impact Tests: Dropping the source onto a hard surface.

Vibration Tests: Subjecting the source to prolonged vibration.
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Leak Testing: After each stress test, the source is tested for leakage of radioactive material.

Common methods include:

Wipe Test: The surface of the source is wiped with a filter paper, which is then measured

for any removable contamination.

Immersion Test: The source is immersed in a liquid, which is then analyzed for any leaked

radioactivity.

Certification: If the source passes all tests without any detectable leakage, it is certified as

meeting the required performance standards.

Signaling Pathways in Drug Development Research
Radioactive sources are instrumental in elucidating signaling pathways in drug development.

Radioligand binding assays, for example, are used to study the interaction of drugs with their

target receptors.

Simplified Receptor Binding Assay Workflow:
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Caption: Simplified workflow of a competitive radioligand binding assay.

In this type of assay, a radiolabeled ligand with known affinity for a target receptor is incubated

with the receptor in the presence and absence of a test compound. The ability of the test

compound to displace the radioligand from the receptor is measured by quantifying the amount

of radioactivity bound to the receptor. This allows for the determination of the test compound's

binding affinity.

Conclusion
The selection of a radioactive source manufacturer should be based on the specific

requirements of the research application, including the desired radionuclide, activity, physical

form, and the level of quality assurance required. While Isotrak (Eckert & Ziegler) offers a broad

range of high-quality, certified reference sources, other manufacturers like PerkinElmer,

Thermo Fisher Scientific, Mirion Technologies, and QSA Global provide a variety of products
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and services that cater to different needs within the research and industrial sectors. For critical

applications, researchers should always request detailed technical specifications and a

Certificate of Analysis to ensure the source meets their experimental requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Radioactive Source
Manufacturers for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13740967#isotrak-vs-other-radioactive-source-
manufacturers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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